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Compound of Interest

Compound Name:

N-(4-

Carboxycyclohexylmethyl)maleimi

de

Cat. No.: B1664146 Get Quote

Essential Safety and Handling Guide for N-(4-
Carboxycyclohexylmethyl)maleimide
This guide provides critical safety, handling, and disposal information for N-(4-
Carboxycyclohexylmethyl)maleimide, a sulfhydryl crosslinking reagent.[1][2][3][4] Adherence

to these procedures is paramount for ensuring laboratory safety and maintaining the integrity of

your research. While a specific Safety Data Sheet (SDS) for this compound is not readily

available, the following recommendations are based on safety guidelines for structurally related

maleimide compounds and general laboratory best practices. Maleimide compounds are

known to be potential skin and eye irritants, necessitating a cautious approach.[5]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first and most critical line of

defense against potential chemical exposure. The following table summarizes the

recommended PPE for handling N-(4-Carboxycyclohexylmethyl)maleimide.
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Body Area Required PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended to prevent skin

contact.[5] For prolonged or

frequently repeated contact,

consider double gloving or

using gloves with a higher

protection class (breakthrough

time > 240 minutes).[5][6]

Eyes Safety goggles

Chemical safety goggles are

essential to protect against

splashes and dust.[5][7]

Face Face shield

A face shield should be worn in

addition to safety goggles,

especially when there is a

significant risk of splashing

during solution preparation or

other handling procedures.[5]

[6][8]

Body Laboratory coat

A flame-resistant lab coat

should be worn to protect skin

and clothing from

contamination.[5] Consider an

apron (e.g., PVC) for added

protection during large-scale

operations.[6]

Respiratory
NIOSH/MSHA-approved

respirator

A respirator is necessary when

handling the solid compound

outside of a certified chemical

fume hood to prevent the

inhalation of fine powders.[5]

[7] Use in a well-ventilated

area is mandatory.[5]
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Operational Plan: Step-by-Step Handling Procedure
Safe handling of N-(4-Carboxycyclohexylmethyl)maleimide requires a systematic approach

from preparation to experimental use.

1. Preparation and Engineering Controls:

Ensure the work area, preferably a certified chemical fume hood, is clean and uncluttered.[5]

Verify that a safety shower and eyewash station are readily accessible and operational.[5][7]

All handling of solid N-(4-Carboxycyclohexylmethyl)maleimide should be conducted within

a chemical fume hood to prevent the inhalation of any fine powders.[5]

2. Handling the Solid Compound:

Minimize dust generation and accumulation.[7]

When weighing, use a balance inside the fume hood or an enclosure.

Prepare solutions by adding the solvent to the solid to minimize dust generation.[5]

3. Storage:

Store the compound in a cool, dry, well-ventilated area away from incompatible substances.

[7] Recommended storage is at 2-8°C in a refrigerator.[9]

Keep the container tightly closed when not in use.[7]

Protect the compound from moisture and light.[5] Storing under an inert gas atmosphere is

recommended.[5]

Stock solutions should be stored at -20°C for up to one month or -80°C for up to six months.

[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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